2-Propenal, 3-(2-(3,4-dihydroxyphenyl)-2,3-dihydro-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-
Overview
Description
Americanin A is a benzodioxine.
2-Propenal, 3-(2-(3,4-dihydroxyphenyl)-2,3-dihydro-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)- is a natural product found in Phytolacca americana, Morinda citrifolia, and Phytolacca thyrsiflora with data available.
Scientific Research Applications
Novel Synthesis Routes
- Salimbeni, Manghisi, and Arnone (1988) developed a new route to synthesize 2-substituted-2,3-dihydro-2-hydroxymethyl-1,4-benzodioxins, a category to which 2-Propenal, 3-(2-(3,4-dihydroxyphenyl)-2,3-dihydro-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)- belongs, via α-(2-hydroxyphenoxy)alkylketones with dimethylsulphoxonium methylide (Salimbeni et al., 1988).
Antimicrobial and Antifungal Agents
- Abbasi et al. (2020) synthesized a range of compounds including 2,3-dihydro-1,4-benzodioxin-6-yl derivatives, demonstrating notable antibacterial and antifungal potential, highlighting the utility of these compounds in developing therapeutic agents for inflammatory ailments (Abbasi et al., 2020).
Synthesis of Therapeutic Compounds
- Bozzo, Pujol, Solans, and Font‐Bardia (2003) researched on 1,4-benzodioxin-2-carboxylic esters or carboxamides, which react with nucleophilic amines to form 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides, precursors of potential therapeutic compounds (Bozzo et al., 2003).
Anticancer Activity
- A study on cytotoxic neolignans from traditional Chinese medicine Daphniphyllum macropodum Miq. revealed that certain compounds structurally similar to 2-Propenal, 3-(2-(3,4-dihydroxyphenyl)-2,3-dihydro-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)- exhibited significant anticancer activity in human NSCLC cell lines (Ma et al., 2017).
Alpha-Glucosidase Inhibition
- Anis et al. (2002) isolated compounds from Cuscuta reflexa, including those structurally similar to 2-Propenal, 3-(2-(3,4-dihydroxyphenyl)-2,3-dihydro-3-(hydroxymethyl)-1,4-benzodioxin-6-yl)-, which showed strong inhibitory activity against alpha-glucosidase (Anis et al., 2002).
Properties
CAS No. |
69506-79-2 |
|---|---|
Molecular Formula |
C18H16O6 |
Molecular Weight |
328.3 g/mol |
IUPAC Name |
(E)-3-[2-(3,4-dihydroxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-6-yl]prop-2-enal |
InChI |
InChI=1S/C18H16O6/c19-7-1-2-11-3-6-15-16(8-11)23-17(10-20)18(24-15)12-4-5-13(21)14(22)9-12/h1-9,17-18,20-22H,10H2/b2-1+ |
InChI Key |
NTXXGPYGMQQSML-OWOJBTEDSA-N |
Isomeric SMILES |
C1=CC2=C(C=C1/C=C/C=O)OC(C(O2)C3=CC(=C(C=C3)O)O)CO |
SMILES |
C1=CC2=C(C=C1C=CC=O)OC(C(O2)C3=CC(=C(C=C3)O)O)CO |
Canonical SMILES |
C1=CC2=C(C=C1C=CC=O)OC(C(O2)C3=CC(=C(C=C3)O)O)CO |
Synonyms |
americanin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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